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Compound of Interest

Compound Name:
ethyl (1S,3R)-3-

hydroxycyclohexanecarboxylate

CAS No.: 1680213-12-0

Cat. No.: B3393004

Get Quote

Executive Summary
Ethyl (1S,3R)-3-hydroxycyclohexanecarboxylate (CAS: 1680213-12-0 for the relative

stereoisomer; specific enantiomer citations vary) is a critical chiral building block in the

synthesis of pharmaceutical intermediates, particularly for neuraminidase inhibitors and

phosphodiesterase 4 (PDE4) inhibitors.[1] With a molecular weight of 172.22 g/mol , this

molecule presents specific stereochemical challenges—namely, the control of the cis-1,3

relationship between the hydroxyl and carboxylate moieties.

This guide details the physicochemical profile, validated synthetic pathways, and rigorous

analytical protocols required to maintain enantiomeric excess (ee) >98% in drug development

workflows.

Part 1: Physicochemical Profile & Molecular
Weight[2]
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The precise molecular weight is critical for stoichiometric calculations in multi-step GMP

synthesis.

Core Data Table
Property Value Technical Note

Molecular Weight 172.22 g/mol

Based on standard atomic

weights (

)

Monoisotopic Mass 172.110 Da
Critical for High-Res MS

identification

Molecular Formula

Stereochemistry (1S, 3R)
Corresponds to the cis-isomer

in 1,3-substitution

Boiling Point 127–134 °C (0.1 mmHg)

High vacuum required for

distillation to prevent thermal

epimerization

Density 1.068 g/mL (25 °C)
Essential for volumetric dosing

in flow chemistry

Solubility DCM, EtOAc, MeOH
Lipophilic nature (

)

Stereochemical Context
In 1,3-disubstituted cyclohexanes, the (1S, 3R) configuration (where substituents are different)

typically adopts the cis-geometry. This allows both the ethyl ester and the hydroxyl group to

occupy equatorial positions in the chair conformation, making it thermodynamically more stable

than its trans-(1S, 3S) diastereomer.

Part 2: Synthetic Routes & Causality
Achieving the (1S, 3R) configuration requires distinguishing between the ketone reduction's

facial selectivity. Two primary routes are field-proven: Asymmetric Transfer Hydrogenation
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(ATH) and Biocatalytic Reduction.

Route A: Asymmetric Transfer Hydrogenation
(Chemical)
Mechanism:[2] Noyori-type reduction using Ruthenium catalysts. Causality: The chiral ligand

(e.g., (S,S)-Ts-DPEN) dictates the hydride attack face, overriding the substrate's inherent steric

bias.

Route B: Biocatalytic Resolution (Enzymatic)
Mechanism: Ketoreductase (KRED) mediated reduction. Causality: Enzymes provide a rigid

active site that exclusively accepts the si- or re-face of the ketone, often yielding >99% ee.

Workflow Visualization
The following diagram illustrates the decision matrix for synthesis, highlighting the critical

divergence between chemical and enzymatic routes.
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Figure 1: Comparative synthetic workflow for the generation of the (1S,3R) isomer, contrasting

chemical yield vs. enzymatic specificity.

Part 3: Analytical Validation Protocols
Trustworthiness in chiral synthesis relies on self-validating analytical loops. You cannot rely on

optical rotation alone due to the low specific rotation values of aliphatic alcohols.

Protocol 1: Chiral HPLC Method
Objective: Quantify Enantiomeric Excess (ee).
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Column Selection: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

Mobile Phase: n-Hexane : Isopropanol (90:10 to 95:5).

Why: Low polarity prevents peak broadening of the hydroxyl moiety.

Flow Rate: 0.5 mL/min (isocratic).

Detection: UV at 210 nm (ester carbonyl absorption).

Validation: Inject racemic standard first to establish separation factor (

). The (1S,3R) peak typically elutes distinct from the (1R,3S) enantiomer.

Protocol 2: NMR Stereochemical Assignment
Objective: Confirm cis vs. trans relative configuration (Diastereomeric Ratio - dr).

Solvent:

.

Experiment: 1D NOE (Nuclear Overhauser Effect) or 2D NOESY.

Logic:

Irradiate the H1 proton (alpha to ester).

Observation: If a strong NOE enhancement is observed at H3 (alpha to hydroxyl), the

protons are on the same face (1,3-diaxial relationship), implying the substituents are trans

(diequatorial).

Correction: In the stable chair form of the cis-isomer (1S,3R), both groups are equatorial.

Therefore, H1 and H3 are both axial. A strong NOE between H1 and H3 confirms the cis-

diequatorial arrangement of the substituents (since the protons are 1,3-diaxial).

Analytical Logic Tree
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Figure 2: Quality Control decision tree ensuring molecular weight confirmation, enantiomeric

purity, and correct diastereomeric configuration.

Part 4: Pharmaceutical Applications[2][6][8][9]
The (1S,3R)-3-hydroxycyclohexanecarboxylate scaffold is not merely a solvent or reagent; it is

a pharmacophore precursor.

Neuraminidase Inhibitors: The cyclohexane ring mimics the transition state of sialic acid

cleavage. The (1S,3R) stereochemistry is often required to position the hydroxyl group for

hydrogen bonding within the viral enzyme active site.

PDE4 Inhibitors: Used in respiratory therapeutics (COPD/Asthma). The ethyl ester is often

hydrolyzed to the acid, which is then coupled to aryl amines. The chiral center at C3 dictates

the binding affinity to the phosphodiesterase pocket.

Safety & Handling:

Flash Point: >100°C (Closed Cup).

Storage: Hygroscopic. Store under Nitrogen at 2–8°C.

Toxicity: Irritant. Standard PPE (gloves, goggles) required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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